![molecular formula C13H15N3O3S B6635181 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid](/img/structure/B6635181.png)
1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid
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Overview
Description
1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid, also known as ETICA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. ETICA is a heterocyclic compound that contains an imidazole ring and a thiophene group, which makes it a versatile molecule with a wide range of properties.
Mechanism of Action
The exact mechanism of action of 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid is not yet fully understood. However, it is believed that this compound exerts its biological activity by binding to specific targets in the cell, such as enzymes or receptors, and modulating their activity. This compound may also interact with cellular membranes and alter their properties, leading to changes in cell signaling and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of bacterial and fungal growth, the inhibition of viral replication, the induction of apoptosis in cancer cells, and the modulation of immune responses. This compound has also been shown to exhibit antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid is a versatile molecule that can be easily synthesized and modified to suit specific experimental needs. This compound has been shown to exhibit a wide range of biological activities, making it a valuable tool for studying various biological processes. However, the exact mechanism of action of this compound is not yet fully understood, which limits its potential applications in some areas of research.
Future Directions
There are many potential future directions for research on 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid. Some possible areas of investigation include the development of new synthetic methods for this compound and its derivatives, the identification of new molecular targets for this compound, and the elucidation of the exact mechanism of action of this compound. This compound may also have potential applications in the development of new drugs for the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders.
Synthesis Methods
1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid can be synthesized using various methods, including the reaction of 2-ethylthiophene-3-carboxylic acid with ethylenediamine and imidazole-4-carboxylic acid under suitable conditions. The reaction involves the formation of an amide bond between the carboxylic acid group of the thiophene and the amino group of the ethylenediamine, followed by the cyclization of the imidazole ring to form this compound.
Scientific Research Applications
1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, and antiviral activities. This compound has also been shown to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation.
properties
IUPAC Name |
1-[2-[(3-ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3S/c1-2-9-3-6-20-11(9)12(17)14-4-5-16-7-10(13(18)19)15-8-16/h3,6-8H,2,4-5H2,1H3,(H,14,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCRTUFWDCVXIRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC=C1)C(=O)NCCN2C=C(N=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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